![molecular formula C10H20N2O2 B043040 Tert-butyl piperidin-4-ylcarbamate CAS No. 73874-95-0](/img/structure/B43040.png)
Tert-butyl piperidin-4-ylcarbamate
Overview
Description
4-(N-Boc-amino)piperidine is an organic compound with the molecular formula C10H20N2O2. It is a derivative of piperidine, a six-membered heterocyclic amine. The compound is characterized by the presence of a tert-butoxycarbonyl (Boc) protecting group attached to the nitrogen atom of the piperidine ring. This protecting group is commonly used in organic synthesis to temporarily mask the reactivity of the amine group, allowing for selective reactions at other sites on the molecule .
Scientific Research Applications
4-(N-Boc-amino)piperidine has a wide range of applications in scientific research:
Future Directions
While specific future directions for Tert-butyl piperidin-4-ylcarbamate were not found in the search results, there is ongoing research into piperidine derivatives, which include this compound. These compounds are being studied for their synthesis and pharmacological applications . More than 7000 piperidine-related papers were published during the last five years, indicating a significant interest in this field .
Mechanism of Action
The mechanism of action of 4-(N-Boc-amino)piperidine is primarily related to its role as a synthetic intermediate. The Boc protecting group allows for selective reactions at other sites on the molecule, facilitating the synthesis of complex structures. In medicinal chemistry, derivatives of 4-(N-Boc-amino)piperidine can interact with specific molecular targets, such as enzymes or receptors, to exert their biological effects .
Similar Compounds:
4-(tert-Butoxycarbonylamino)piperidine: Similar in structure but with different substituents on the piperidine ring.
N-Boc-4-hydroxypiperidine: Contains a hydroxyl group instead of an amino group.
N-Boc-4-piperidineacetaldehyde: Features an aldehyde group in place of the amino group.
Uniqueness: 4-(N-Boc-amino)piperidine is unique due to its specific combination of the Boc protecting group and the piperidine ring, which provides versatility in synthetic applications. Its ability to undergo selective reactions while maintaining the integrity of the piperidine ring makes it a valuable intermediate in organic synthesis .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-(N-Boc-amino)piperidine typically involves the protection of piperidine with a tert-butoxycarbonyl group. One common method starts with 4-piperidone hydrochloride hydrate, which is treated with liquid ammonia to form 4-piperidone. This intermediate is then reduced using sodium borohydride in methanol, followed by the addition of di-tert-butyl dicarbonate in the presence of potassium carbonate to yield 4-(N-Boc-amino)piperidine .
Industrial Production Methods: Industrial production of 4-(N-Boc-amino)piperidine follows similar synthetic routes but often employs continuous flow reactions and optimized conditions to enhance yield and purity. The use of automated systems and large-scale reactors ensures consistent production quality and scalability .
Chemical Reactions Analysis
Types of Reactions: 4-(N-Boc-amino)piperidine undergoes various chemical reactions, including:
Substitution Reactions: The Boc-protected amine can participate in nucleophilic substitution reactions, where the Boc group is removed under acidic conditions to reveal the free amine, which can then react with electrophiles.
Reduction Reactions: The compound can be reduced to form secondary amines or other derivatives.
Oxidation Reactions: Oxidation of the piperidine ring can lead to the formation of piperidones or other oxidized products.
Common Reagents and Conditions:
Acidic Conditions: Trifluoroacetic acid or hydrochloric acid is commonly used to remove the Boc protecting group.
Reducing Agents: Sodium borohydride or lithium aluminum hydride can be used for reduction reactions.
Oxidizing Agents: Potassium permanganate or chromium trioxide are typical oxidizing agents used in these reactions.
Major Products Formed:
properties
IUPAC Name |
tert-butyl N-piperidin-4-ylcarbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O2/c1-10(2,3)14-9(13)12-8-4-6-11-7-5-8/h8,11H,4-7H2,1-3H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKXZPVPIDOJLLM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCNCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20352356 | |
Record name | tert-Butyl piperidin-4-ylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20352356 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
73874-95-0 | |
Record name | 4-(tert-Butoxycarbonylamino)piperidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=73874-95-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | tert-Butyl piperidin-4-ylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20352356 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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